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Ilaprazole Ulcer Healing Rates in Clinical Trials

Indication Comparator
Ilaprazole Dose &
Healing Rate

Comparator Dose &
Healing Rate

Trial Duration &
Design

| Gastric & Duodenal Ulcers [1] | Omeprazole | 5 mg: 67.1% (GU), 83.7% (DU) 10 mg: 63.9% (GU),

78.6% (DU) | 20 mg: 64.3% (GU), 78.9% (DU) | 4 weeks Randomized, double-blind, parallel study | |

Reflux Esophagitis [2] | Esomeprazole | 10 mg: Healing rate similar to esomeprazole 40 mg (specific rate

not stated) | 40 mg: Healing rate similar to ilaprazole 10 mg | 8 weeks Randomized, double-blind,

multicenter, phase III trial |

Detailed Experimental Protocols

The data in the table above comes from rigorous clinical trials designed to ensure reliable and unbiased

results.

For Gastric and Duodenal Ulcers [1]:

Study Design: A randomized, double-blind, parallel-group study. This design minimizes bias by

randomly assigning patients to treatment groups and keeping both patients and investigators
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unaware of the assigned treatment.

Patients: Adults with endoscopically confirmed active gastric or duodenal ulcers.
Intervention: Patients were treated with either ilaprazole (5 mg or 10 mg/day) or omeprazole

(20 mg/day) for four weeks.
Primary Endpoint: Ulcer healing, defined as the resolution of the active ulcer to the scarring

stage, as confirmed by endoscopy.
Outcome Assessment: Healing rates were calculated, and statistical analyses

(ANOVA/ANCOVA) were used to compare groups, with a significance level of p ≤ 0.05.

For Reflux Esophagitis [2]:

Study Design: A randomized, double-blind, multicenter, phase III clinical trial. This large-scale

design is used to confirm the efficacy and safety of a treatment.
Patients: Patients with reflux esophagitis.

Intervention: Patients were randomly assigned to receive either ilaprazole 10 mg/day or
esomeprazole 40 mg/day.

Outcome: The study concluded that ilaprazole 10 mg was similar to esomeprazole 40 mg in
both efficacy and safety for treating reflux esophagitis.

The workflow below illustrates the general design of these Phase III clinical trials.
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Patient Population:
Adults with endoscopically

confirmed ulcers or esophagitis

Screening & Randomization

Ilaprazole Group
(5 mg or 10 mg/day)

Active Comparator Group
(e.g., Omeprazole 20 mg/day)

Primary Endpoint:
Endoscopic Confirmation

of Ulcer Healing

Statistical Analysis
(ANCOVA/ANOVA)

Non-inferiority Assessment

Click to download full resolution via product page

Key Comparative Insights

Efficacy at Lower Doses: A key finding from the trials is that ilaprazole 5 mg demonstrated similar
efficacy to omeprazole 20 mg in healing gastric and duodenal ulcers, suggesting a potentially more
potent acid-suppressive effect on a milligram-per-milligram basis [1].

Comparative Cost-Effectiveness: A separate cost-effectiveness analysis compared ilaprazole with
another newer PPI, anaprazole. The analysis concluded that anaprazole and ilaprazole have
similar efficacy and safety, but anaprazole was found to be a cost-effective alternative to ilaprazole
in the Chinese healthcare context [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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